4-(Methylamino)phenylboronic acid
Overview
Description
4-(Methylamino)phenylboronic acid is a boronic acid derivative with the molecular formula C7H10BNO2 . It is a compound that has been used in various chemical reactions and has potential applications in medicinal chemistry .
Synthesis Analysis
The synthesis of boronic acids, including 4-(Methylamino)phenylboronic acid, is relatively simple and well-known . They can be used as building blocks and synthetic intermediates . A specific synthesis method for a similar compound, N-methylaminocarbonyl phenylboronic acid, involves using a monomethylamine aqueous solution and 4-ethoxycarbonylphenylboronic acid/4-(methoxycarbonyl)phenylboronic acid as raw materials through one-step ammoniation .Molecular Structure Analysis
The molecular structure of 4-(Methylamino)phenylboronic acid is characterized by the presence of a boronic acid group attached to a phenyl ring, which is further substituted with a methylamino group . The InChI code for this compound is 1S/C7H10BNO2/c1-9-7-4-2-6(3-5-7)8(10)11/h2-5,9-11H,1H3 .Chemical Reactions Analysis
Boronic acids, including 4-(Methylamino)phenylboronic acid, are known to participate in various chemical reactions. For instance, they are used in Suzuki-Miyaura cross-coupling reactions . The introduction of a boronic acid group to bioactive molecules can modify selectivity, physicochemical, and pharmacokinetic characteristics, improving the already existing activities .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-(Methylamino)phenylboronic acid include a molecular weight of 150.97 g/mol . It has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 3 . The compound also has a rotatable bond count of 2 .Scientific Research Applications
Diagnostic Applications
Phenylboronic acids, including derivatives like 4-(Methylamino)phenylboronic acid, are often used in diagnostic applications due to their ability to interact with various biological molecules. For instance, they can serve as fluorescent sensors for detecting catecholamines and their derivatives, such as dopamine .
Therapeutic Applications
These compounds have therapeutic potential as well. For example, phenylboronic acid pinacol ester functionalized reactive oxygen species (ROS)-responsive drug delivery systems have been developed for targeted therapy .
Sensing Applications
Boronic acids are known for their sensing capabilities. They can be used to create sensors for detecting different substances, including catechol and its amino-derivatives .
Drug Delivery Systems
The modification of carriers like hyaluronic acid with phenylboronic acid derivatives can lead to the development of drug delivery systems that respond to specific stimuli, such as ROS .
Chemical Synthesis
In chemical synthesis, boronic acids and their esters are valuable intermediates. They can be used in various organic reactions, including catalytic protodeboronation, which is a key step in synthesizing complex organic molecules .
Safety And Hazards
4-(Methylamino)phenylboronic acid is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid ingestion and inhalation, and to use personal protective equipment when handling this compound .
properties
IUPAC Name |
[4-(methylamino)phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BNO2/c1-9-7-4-2-6(3-5-7)8(10)11/h2-5,9-11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDWLEJGVLKZNGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)NC)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
150.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Methylamino)phenylboronic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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